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Introduction

Capixyl™ is a proprietary cosmetic ingredient combining a biomimetic peptide, Acetyl
Tetrapeptide-3, with a red clover extract rich in Biochanin A.[1][2] It is designed to prevent and
stop the hair loss process, and stimulate hair growth by targeting the main causes of hair loss.
[1][3] The efficacy of Capixyl™ is attributed to its synergistic action on several physiological
pathways, including the inhibition of 5-a-reductase to modulate dihydrotestosterone (DHT), the
renewal of extracellular matrix (ECM) proteins for better hair anchoring, and the reduction of
inflammation.[1][4]

The delivery of Capixyl's active components, Acetyl Tetrapeptide-3 and Biochanin A, to the hair
follicles within the dermal layer of the skin is critical for its biological activity. Therefore,
assessing the penetration of these molecules through the stratum corneum and their
distribution within the different skin layers is essential for formulation optimization and efficacy
substantiation.

These application notes provide detailed protocols for quantifying the penetration and retention
of Capixyl™ in skin layers using established ex vivo and in vitro methods.
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Signaling Pathway of Capixyl™ in the Hair Follicle

Capixyl™ exerts its effects on the hair follicle through a multi-pronged approach. Biochanin A,
an isoflavone from red clover extract, inhibits the 5-a-reductase enzyme, thereby reducing the
conversion of testosterone to DHT, a key hormone implicated in androgenetic alopecia.[4][5]
Acetyl Tetrapeptide-3 stimulates the synthesis of ECM proteins such as collagen Il and
laminins, which strengthens the dermal papilla and improves hair anchoring.[6][7] Additionally,
Capixyl™ has been shown to reduce pro-inflammatory cytokines like IL-8, creating a healthier
scalp environment conducive to hair growth.[4]
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Caption: Signaling pathway of Capixyl™ in the hair follicle.

Experimental Protocols for Assessing Skin
Penetration

The following protocols describe the use of Franz diffusion cells for quantifying permeation
through the skin and tape stripping for assessing retention within the stratum corneum.
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Protocol 1: Ex Vivo Skin Permeation using Franz
Diffusion Cells

This method is considered the gold standard for in vitro percutaneous absorption studies and

utilizes excised human or porcine skin.[8]

Objective: To quantify the amount of Acetyl Tetrapeptide-3 and Biochanin A from a topical
Capixyl™ formulation that permeates through the epidermis and dermis into a receptor fluid

over 24 hours.

Experimental Workflow:
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Skin Sample Preparation
(Dermatomed Human/Porcine Skin)

:

Mount Skin in Franz Diffusion Cell

:

Equilibrate System
(32°C £ 1°C)

:

Apply Capixyl™ Formulation
(Finite Dose)

:

Sample Receptor Fluid at
Time Intervals (e.g., 0, 2, 4, 8, 12, 24h)

:

Terminate Experiment (24h)
Dismount Skin

'

Extract Analytes from Skin Layers
(Epidermis, Dermis)

'

Analyze Samples by LC-MS/MS
(Receptor Fluid, Skin Extracts)

:

Data Analysis
(Cumulative Permeation, Flux, Retention)
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Caption: Workflow for Franz diffusion cell permeation study.
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Materials and Equipment:

Franz diffusion cells (static or flow-through)

Dermatomed human or porcine skin (200-500 um thickness)

Receptor fluid (e.g., phosphate-buffered saline with a suitable solubilizer for the analytes)
Water bath with circulator

Magnetic stirrers

Positive displacement pipette

Capixyl™ formulation

Analytical standards for Acetyl Tetrapeptide-3 and Biochanin A

LC-MS/MS system

Procedure:

Skin Preparation: Thaw frozen dermatomed skin at room temperature. Cut skin sections to fit
the Franz diffusion cells.

Cell Assembly: Mount the skin section between the donor and receptor chambers of the
Franz cell, with the stratum corneum facing the donor chamber.

Receptor Fluid: Fill the receptor chamber with pre-warmed (37°C) receptor fluid, ensuring no
air bubbles are trapped beneath the skin.

Equilibration: Place the assembled cells in a water bath set to maintain a skin surface
temperature of 32 + 1°C. Allow the system to equilibrate for at least 30 minutes.

Application of Formulation: Apply a finite dose (e.g., 10 mg/cm?) of the Capixyl™ formulation
evenly onto the skin surface in the donor chamber.
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o Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an
aliquot of the receptor fluid for analysis. Immediately replace the withdrawn volume with
fresh, pre-warmed receptor fluid.

o Experiment Termination: After 24 hours, dissemble the Franz cells. Clean the skin surface to
remove any unabsorbed formulation.

o Skin Layer Separation: Separate the epidermis from the dermis.

» Extraction: Extract Acetyl Tetrapeptide-3 and Biochanin A from the epidermis and dermis
separately using a suitable solvent.

e Analysis: Quantify the concentration of Acetyl Tetrapeptide-3 and Biochanin A in the receptor
fluid samples and skin extracts using a validated LC-MS/MS method.

Data Presentation:

Table 1: Cumulative Permeation of Capixyl™ Components

Acetyl Tetrapeptide-3

Time (hours) (nglcm?) Biochanin A (nhg/lcm?)
2 52+1.1 158+ 34

4 126+25 382+7.1

8 30.1+£5.9 91.5+156

12 55.8+10.2 169.3 £ 28.9

|24|110.5+21.7 | 335.1 +55.4 |

Table 2: Retention of Capixyl™ Components in Skin Layers at 24 hours

. Acetyl Tetrapeptide-3 . .
Skin Layer Biochanin A (ng/cm?)
(ng/lcm?)

Epidermis 25.3+4.8 76.9 +13.2

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b12816724/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-capixyl-penetration-through-skin-layers
https://www.benchchem.com/product/b12816724/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-capixyl-penetration-through-skin-layers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12816724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

| Dermis | 15.1 + 3.1 | 45.8 £8.9 |

Protocol 2: In Vivo or Ex Vivo Stratum Corneum
Retention using Tape Stripping

This minimally invasive technique is used to sequentially remove layers of the stratum corneum
to determine the concentration of a topically applied substance at different depths within this
skin barrier.[9][10]

Objective: To quantify the amount and distribution of Acetyl Tetrapeptide-3 and Biochanin A
within the stratum corneum after topical application of a Capixyl™ formulation.

Experimental Workflow:
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Apply Capixyl™ Formulation to
Defined Skin Area (in vivo or ex vivo)

:

Incubation Period
(e.g., 4 hours)

:

Clean Skin Surface to
Remove Excess Formulation

:

Sequentially Apply and Remove
Adhesive Tapes (e.g., 20 strips)

:

Group Tapes into Pools
(e.g., 1-5, 6-10, 11-15, 16-20)

:

Extract Analytes from
Each Tape Pool

y

Analyze Extracts by LC-MS/MS

y

Data Analysis
(Concentration vs. Tape Number/Depth)

Click to download full resolution via product page

Caption: Workflow for tape stripping study.

Materials and Equipment:
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Capixyl™ formulation

Adhesive tapes (e.g., D-Squame®, Scotch® Magic™ Tape)
Forceps

Vials for tape collection

Extraction solvent

Analytical standards for Acetyl Tetrapeptide-3 and Biochanin A
LC-MS/MS system

Procedure:

Application: Apply a known amount of the Capixyl™ formulation to a defined area of skin (in
Vivo on a volunteer's forearm or ex vivo on an excised skin sample).

Incubation: Allow the formulation to remain on the skin for a specified period (e.g., 4 hours).
Surface Cleaning: Gently wipe the skin surface to remove any residual formulation.

Tape Stripping:

[e]

Firmly press a piece of adhesive tape onto the application site.

[e]

Remove the tape smoothly and consistently in a single motion.

o

Place the tape strip into a labeled vial.

[¢]

Repeat this process for a predetermined number of strips (e.g., 20).

Extraction: Add a precise volume of a suitable extraction solvent to each vial containing a
tape strip (or pooled strips). Vortex or sonicate to extract the analytes.

Analysis: Quantify the concentration of Acetyl Tetrapeptide-3 and Biochanin A in each extract
using a validated LC-MS/MS method.
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Data Presentation:

Table 3: Distribution of Capixyl™ Components in the Stratum Corneum

Acetyl . .
. . Biochanin A
Tape Strip Pool Approx. Depth Tetrapeptide-3
(ng/lcm?)
(ng/lcm?)
1-5 Superficial SC 150.2 + 25.6 455.8 + 77.1
6-10 Mid SC 457 £ 8.9 138.1 £ 25.3
11-15 Deep SC 10.1+£25 30.7 £ 6.8

| 16-20 | Deepest SC|2.3+0.8| 7.0+ 2.1

Conclusion

The protocols outlined in these application notes provide a robust framework for assessing the
skin penetration and retention of Capixyl's active components. The Franz diffusion cell method
offers quantitative data on the permeation of Acetyl Tetrapeptide-3 and Biochanin A through the
skin, which is crucial for evaluating systemic exposure and delivery to the deeper dermal layers
where hair follicles reside. The tape stripping technique provides valuable insights into the
concentration and distribution of the actives within the stratum corneum, the primary barrier to
skin penetration.

By employing these methodologies, researchers and formulation scientists can effectively
characterize the dermal delivery of Capixyl™, optimize product formulations for enhanced
penetration, and substantiate efficacy claims with robust scientific data. The use of sensitive
analytical techniques like LC-MS/MS is essential for accurate quantification of the penetrated
actives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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